2-Methoxy-6-propylnaphthalene
Overview
Description
2-Methoxy-6-propylnaphthalene is a chemical compound that belongs to the family of naphthalene derivatives. It is also known as 2,6-dimethylnaphthalene-1-methanol or 2,6-DMM. The compound has a molecular formula of C13H16O and a molecular weight of 192.27 g/mol. This compound is used in various scientific research applications due to its unique properties.
Scientific Research Applications
Fluorescent Labeling for HPLC Analysis
2-Bromoacetyl-6-methoxynaphthalene, a compound closely related to 2-Methoxy-6-propylnaphthalene, has been utilized as a fluorescent labeling reagent for the high-performance liquid chromatography (HPLC) analysis of biologically active carboxylic acids. This application is significant for pharmaceutical formulations, enabling the determination of compounds like valproic acid and chenodeoxycholic acid in complex mixtures (Gatti, Cavrini, & Roveri, 1992).
Catalysis in Chemical Synthesis
Research has demonstrated the effectiveness of catalytic methylation of 2-naphthol to 2-methoxynaphthalene using greener agents like dimethyl carbonate, highlighting the role of calcined-hydrotalcite supported on hexagonal mesoporous silica. This process is pivotal in the production of naproxen, a widely used non-steroidal anti-inflammatory drug, showcasing an environmentally friendly approach to synthesizing key intermediates in drug manufacture (Yadav & Salunke, 2013).
Analytical Determination in Pharmaceuticals and Cosmetics
Another application of 2-bromoacetyl-6-methoxynaphthalene involves its use as a prechromatographic fluorescent labeling reagent for the analysis of dicarboxylic acids in pharmaceuticals and cosmetics. This methodology facilitates the quality control of complex formulations, indicating its broad applicability in ensuring product safety and efficacy (Gatti, Andrisano, Di Pietra, & Cavrini, 1995).
Zeolite-Catalyzed Acylation
The acylation of 2-methoxynaphthalene, closely related to this compound, has been explored using zeolite beta catalysts to produce 1-acetyl-2-methoxynaphthalene and 2-acetyl-6-methoxynaphthalene. This research highlights the potential of shape-selective catalysis in optimizing product yield and selectivity in organic synthesis (Andy, García-Martínez, Lee, González, Jones, & Davis, 2000).
properties
IUPAC Name |
2-methoxy-6-propylnaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O/c1-3-4-11-5-6-13-10-14(15-2)8-7-12(13)9-11/h5-10H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEMSTJLFNCGWTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C=C1)C=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20916376 |
Source
|
| Record name | 2-Methoxy-6-propylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20916376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94134-18-6 |
Source
|
| Record name | 2-Methoxy-6-propylnaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94134-18-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-6-propylnaphthalene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094134186 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methoxy-6-propylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20916376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methoxy-6-propylnaphthalene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.093.398 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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